2-oxo-1,3-benzoxathiol-5-yl 3,4-dimethoxybenzoate

• IUPAC Name: (2-oxo-1,3-benzoxathiol-5-yl) 3,4-dimethoxybenzoate
• InChI: InChI=1S/C16H12O6S/c1-19-11-5-3-9(7-13(11)20-2)15(17)21-10-4-6-12-14(8-10)23-16(18)22-12/h3-8H,1-2H3
• InChI Key: DMTPRTCYSNKJQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC2=CC3=C(C=C2)OC(=O)S3)OC
• Molecular Formula: C16H12O6S
• Molecular Weight: 332.3 g/mol

Description

2-oxo-1,3-benzoxathiol-5-yl 3,4-dimethoxybenzoate is a compound that has garnered interest due to its unique structure and potential chemical properties. Research in this area focuses on the synthesis, characterization, and application of such compounds, reflecting their significance in organic chemistry and material science.

Synthesis Analysis

The synthesis of compounds related to 2-oxo-1,3-benzoxathiol-5-yl 3,4-dimethoxybenzoate involves various strategies, including palladium-catalyzed oxidative aminocarbonylation-cyclization reactions and reactions utilizing benzotriazole intermediates for the construction of complex molecular architectures. For instance, the synthesis of 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives demonstrates the versatility of palladium-catalyzed reactions in constructing such compounds (Gabriele et al., 2006).

Molecular Structure Analysis

The molecular structure of compounds similar to 2-oxo-1,3-benzoxathiol-5-yl 3,4-dimethoxybenzoate has been elucidated through various analytical techniques, including X-ray crystallography. These studies reveal the intricate details of their molecular geometry and the relationship between structure and reactivity (Obreza & Perdih, 2012).

Chemical Reactions and Properties

Chemical reactions involving 2-oxo-1,3-benzoxathiol-5-yl 3,4-dimethoxybenzoate derivatives are diverse, ranging from cycloadditions to electrophilic substitutions. These reactions are pivotal for the functionalization and transformation of these compounds into more complex molecules with desirable properties. Notably, the synthesis and reactivity of 1,4-benzoxathiol derivatives have been extensively studied, highlighting their potential in various chemical transformations (Katritzky et al., 2001).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystalline structure, of compounds like 2-oxo-1,3-benzoxathiol-5-yl 3,4-dimethoxybenzoate are crucial for their practical application. Research indicates variations in these properties based on the substituents and molecular configuration, influencing their suitability for different applications.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and potential biological activity, are essential aspects of the study of these compounds. Their diverse reactivity patterns make them valuable in synthetic chemistry for the development of new materials and pharmaceuticals. For example, studies on the antioxidant ability of 5-amino-1,3,4-oxadiazole derivatives containing 2,6-dimethoxyphenol showcase the chemical versatility and potential therapeutic value of these compounds (Ali, 2015).

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could explore the synthesis, characterization, and potential applications of this compound. This could include investigating its reactivity, studying its physical and chemical properties, and exploring its potential biological activity.